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Compound of Interest

Compound Name: (2S)-Ompt

Cat. No.: B12368771 Get Quote

An Important Note on Nomenclature: The term "(2S)-Ompt" is ambiguous. Scientific literature

predominantly uses this designation to refer to (2S)-O-methyl-L-tyrosine, an amino acid

derivative. However, the same abbreviation has also been used for L-sn-1-O-oleoyl-2-O-

methylglyceryl-3-phosphothionate, a lysophosphatidic acid analog. This guide will focus on the

more common and well-characterized compound, (2S)-O-methyl-L-tyrosine.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological relevance of (2S)-O-methyl-L-tyrosine, a compound of interest for researchers in

drug development and neuroscience.

Chemical Structure and Properties
(2S)-O-methyl-L-tyrosine, also known as 4-Methoxy-L-phenylalanine, is a derivative of the

amino acid L-tyrosine.[1][2] Its chemical structure consists of a phenylalanine core with a

methoxy group substituted at the para-position of the phenyl ring. The "(2S)" designation refers

to the stereochemistry at the alpha-carbon, indicating the L-configuration.

IUPAC Name: (2S)-2-amino-3-(4-methoxyphenyl)propanoic acid

Chemical Structure:
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Start

Dissolve N-Benzyloxycarbonyl-
O-methyl-L-tyrosine in Ethanol

Add to a suspension of
10% Pd/C in Cyclohexene

Heat at reflux for 1 hour

Cool to ambient temperature

Filter to remove catalyst

Concentrate filtrate

End: (2S)-O-methyl-L-tyrosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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